N-(3,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenylpyridazine-3-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C20H19N3O5/c1-26-15-10-9-13(11-16(15)27-2)21-20(25)19-17(28-3)12-18(24)23(22-19)14-7-5-4-6-8-14/h4-12H,1-3H3,(H,21,25)
• InChI Key: BSYCNIKOUOZNMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3)OC
• Molecular Formula: C20H19N3O5
• Molecular Weight: 381.4 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds often involve multi-step reactions including decarboxylation, aldoxime reaction, and dehydration. These reactions typically involve the use of various catalysts and solvents.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing novel heterocyclic compounds derived from similar chemical structures, focusing on their potential as anti-inflammatory and analgesic agents. The synthesis processes involve complex reactions to yield compounds with significant biological activities, highlighting the chemical versatility and potential therapeutic applications of these derivatives (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Certain derivatives related to the compound have been synthesized and evaluated for their antimicrobial activities. These compounds have shown effectiveness against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Desai et al., 2011).

Anticancer and Antitumor Activity

The compound and its analogs have been investigated for their anticancer and antitumor activities. Some studies have focused on their ability to reverse multidrug resistance in cancer cells, making them promising candidates for developing new anticancer agents. For example, specific acridone-4-carboxamides have been synthesized and tested for their effectiveness against multidrug resistance, highlighting their potential in cancer treatment strategies (Dodic et al., 1995).

Potential for Antipsychotic Agents

Research has explored the synthesis and antidopaminergic properties of related compounds, aiming to develop new antipsychotic medications. These studies have identified compounds with potent activities and specific properties that could contribute to the development of antipsychotic drugs with fewer side effects (Högberg et al., 1990).

Polymer Science Applications

There has also been interest in incorporating similar structures into polymeric materials to enhance their properties. For instance, novel aromatic polyamides with polyalicyclic cardo groups have been synthesized, demonstrating high thermal stability and solubility in organic solvents. These materials have potential applications in high-performance polymers and coatings (Hsiao et al., 1999).